Cas no 2228353-07-7 (3-(4-azidobutyl)-1H-indole)

3-(4-Azidobutyl)-1H-indole is a versatile azide-functionalized indole derivative, primarily utilized in bioorthogonal chemistry and click chemistry applications. Its key advantages include the presence of a reactive azido group, enabling efficient conjugation with alkynes via copper-catalyzed azide-alkyne cycloaddition (CuAAC) or strain-promoted reactions. The indole scaffold provides a stable aromatic framework, while the butyl linker enhances solubility and flexibility for diverse synthetic modifications. This compound is particularly valuable in bioconjugation, materials science, and pharmaceutical research, where selective and high-yielding reactions are essential. Its structural features make it a useful intermediate for designing probes, polymers, or bioactive molecules with tailored functionalities.
3-(4-azidobutyl)-1H-indole structure
3-(4-azidobutyl)-1H-indole structure
Product Name:3-(4-azidobutyl)-1H-indole
CAS No:2228353-07-7
MF:C12H14N4
MW:214.266361713409
CID:5906031
PubChem ID:151805930
Update Time:2025-11-06

3-(4-azidobutyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 3-(4-azidobutyl)-1H-indole
    • EN300-1790478
    • 2228353-07-7
    • Inchi: 1S/C12H14N4/c13-16-15-8-4-3-5-10-9-14-12-7-2-1-6-11(10)12/h1-2,6-7,9,14H,3-5,8H2
    • InChI Key: RZPHLCPVGCVXQD-UHFFFAOYSA-N
    • SMILES: N1C=C(C2C=CC=CC1=2)CCCCN=[N+]=[N-]

Computed Properties

  • Exact Mass: 214.121846464g/mol
  • Monoisotopic Mass: 214.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 30.2Ų

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Additional information on 3-(4-azidobutyl)-1H-indole

3-(4-azidobutyl)-1H-indole: An Emerging Compound in Chemical Biology and Medicinal Chemistry

3-(4-azidobutyl)-1H-indole (CAS No. 2228353-07-7) is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, bioconjugation, and chemical synthesis. In this article, we will delve into the properties, synthesis, and recent research developments of 3-(4-azidobutyl)-1H-indole.

Structural Characteristics

The molecular structure of 3-(4-azidobutyl)-1H-indole is composed of an indole core linked to a 4-azidobutyl chain. The indole moiety is a well-known heterocyclic aromatic compound with a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The azide group (N3) on the butyl chain is a highly reactive functional group that can participate in various chemical reactions, particularly the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, also known as "click chemistry." This reaction is widely used for bioconjugation and labeling applications due to its high efficiency and selectivity.

Synthesis and Preparation

The synthesis of 3-(4-azidobutyl)-1H-indole typically involves a multi-step process. One common approach is to start with 3-bromindole, which can be readily obtained from commercial sources or synthesized through established methods. The bromide is then converted to the corresponding Grignard reagent and reacted with 4-bromobutyronitrile to form the intermediate nitrile. Subsequent reduction of the nitrile to an amine and subsequent azidation yields the desired product. This synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Applications in Chemical Biology

3-(4-azidobutyl)-1H-indole has found numerous applications in chemical biology due to its unique combination of biological activity and chemical reactivity. One notable application is in the field of protein labeling and imaging. The azide group can be selectively conjugated to alkyne-functionalized biomolecules using CuAAC, allowing for the precise labeling of proteins with fluorescent dyes or other imaging agents. This has been particularly useful in studying protein-protein interactions and cellular processes in living systems.

In addition to protein labeling, 3-(4-azidobutyl)-1H-indole has also been employed in the development of targeted drug delivery systems. By conjugating this compound to specific targeting ligands or antibodies, researchers have been able to enhance the delivery of therapeutic agents to specific cells or tissues. This approach has shown promise in improving the efficacy and reducing the side effects of various drugs.

Medicinal Chemistry Applications

In medicinal chemistry, 3-(4-azidobutyl)-1H-indole has been explored as a lead compound for drug discovery. Its indole core provides a scaffold for the development of novel bioactive molecules with diverse pharmacological properties. For example, recent studies have demonstrated that derivatives of this compound exhibit potent anti-cancer activity against various cancer cell lines. The azide group can be further modified to introduce additional functional groups that enhance the compound's potency and selectivity.

Beyond cancer research, 3-(4-azidobutyl)-1H-indole has also shown potential in neurodegenerative diseases. Indoles are known to have neuroprotective effects, and modifications to this scaffold have led to compounds that can modulate key signaling pathways involved in neurodegeneration. These findings highlight the versatility of this compound in addressing multiple therapeutic areas.

Recent Research Developments

The interest in 3-(4-azidobutyl)-1H-indole continues to grow as researchers uncover new applications and mechanisms of action. A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of derivatives based on this scaffold. The researchers found that certain derivatives exhibited enhanced anti-inflammatory activity compared to existing drugs, suggesting their potential as novel therapeutics for inflammatory diseases.

Another notable development involves the use of 3-(4-azidobutyl)-1H-indole in combination with other bioactive molecules to create hybrid compounds with synergistic effects. For example, conjugating this compound with small interfering RNA (siRNA) molecules has shown promise in gene silencing applications, offering a new approach for treating genetic disorders.

Conclusion

In conclusion, 3-(4-azidobutyl)-1H-indole (CAS No. 2228353-07-7) is a promising compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structural features make it an ideal candidate for bioconjugation, drug delivery, and drug discovery efforts. As research continues to advance, it is likely that new applications and therapeutic uses will be discovered, further solidifying its importance in these fields.

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